Cas no 88962-13-4 (2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)-)
88962-13-4 structure
Product Name:2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)-
CAS No:88962-13-4
MF:C9H12O3S
MW:200.254781723022
CID:618062
PubChem ID:19809069
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)-
- 5-(3-hydroxybutyl)thiophene-2-carboxylic acid
- LLIXWOGVCHHOTC-UHFFFAOYSA-N
- 88962-13-4
- 5-(3-hydroxybutyl)-2-thiophenecarboxylic acid
- SCHEMBL9684214
- 5-(3-hydroxy-butyl)-2-thiophenecarboxylic acid
- DTXSID20600162
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- Inchi: 1S/C9H12O3S/c1-6(10)2-3-7-4-5-8(13-7)9(11)12/h4-6,10H,2-3H2,1H3,(H,11,12)
- InChI Key: LLIXWOGVCHHOTC-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1CCC(C)O
Computed Properties
- Exact Mass: 200.05071541g/mol
- Monoisotopic Mass: 200.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 85.8Ų
2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
88962-13-4 (2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)-) Related Products
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